3-(4-Fluorobenzenesulfonamido)-4-methylbenzoic acid

• IUPAC Name: 3-[(4-fluorophenyl)sulfonylamino]-4-methylbenzoic acid
• InChI: InChI=1S/C14H12FNO4S/c1-9-2-3-10(14(17)18)8-13(9)16-21(19,20)12-6-4-11(15)5-7-12/h2-8,16H,1H3,(H,17,18)
• InChI Key: WBGLGLQACUHDSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)O)NS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C14H12FNO4S
• Molecular Weight: 309.31 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “3-(4-Fluorobenzenesulfonamido)-4-methylbenzoic acid” are not explicitly mentioned in the sources I found. This could be due to the novelty of the compound or the specificity of its use.

Scientific Research Applications

Organic Synthesis and Catalysis

Research has shown that sulfonamide derivatives play crucial roles in catalysis and synthesis. For instance, studies on ionic liquids and sulfonamide complexes have demonstrated their effectiveness in facilitating coupling reactions and synthesizing enones, highlighting the importance of sulfonamide moieties in organic synthesis and catalytic processes (Xu et al., 2004).

Medicinal Chemistry and Drug Design

Sulfonamide derivatives have been extensively explored for their biological activities. For example, mixed-ligand copper(II)-sulfonamide complexes have been studied for their DNA binding, cleavage, genotoxicity, and anticancer activities, demonstrating the diverse therapeutic potentials of sulfonamide compounds (González-Álvarez et al., 2013). Furthermore, sulfonamides have been investigated as antituberculosis agents, showcasing their potential in addressing infectious diseases (Koçyiğit-Kaymakçıoğlu et al., 2009).

Material Science and Electrochemistry

Studies on the electrochemical properties of ionic liquids containing sulfonamide groups suggest their application in material science, particularly in the development of electrolytes and conductive materials (Li Xiao & K. Johnson, 2003). This area of research highlights the utility of sulfonamide derivatives in creating novel materials with specific electrochemical properties.

Mechanism of Action

The mechanism of action of “3-(4-Fluorobenzenesulfonamido)-4-methylbenzoic acid” is not explicitly mentioned in the sources I found. This could be due to the compound’s potential novelty or the specificity of its use.

Safety and Hazards

The safety and hazards associated with “3-(4-Fluorobenzenesulfonamido)-4-methylbenzoic acid” are not explicitly mentioned in the sources I found. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future directions of “3-(4-Fluorobenzenesulfonamido)-4-methylbenzoic acid” are not explicitly mentioned in the sources I found. This could be due to the compound’s potential novelty or the specificity of its use.